Cas no 2961-67-3 (Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1))

Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1) structure
2961-67-3 structure
Product Name:Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
CAS No:2961-67-3
MF:C7H2Br2NNaO
MW:298.894650936127
CID:274070
PubChem ID:23688608
Update Time:2025-04-19

Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
    • benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt
    • Sodium 3,5-dibromo-4-hydroxyphenylcyanide
    • 2961-67-3
    • Benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt (1:1)
    • DTXSID90183795
    • C2D497MPM8
    • EINECS 220-997-8
    • Inchi: 1S/C7H3Br2NO.Na/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
    • InChI Key: AMWJYRKCJBFTAZ-UHFFFAOYSA-M
    • SMILES: BrC1C=C(C#N)C=C(C=1[O-])Br.[Na+]

Computed Properties

  • Exact Mass: 297.84789
  • Monoisotopic Mass: 274.858139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44

Experimental Properties

  • Melting Point: 194-195 deg C
  • Boiling Point: 265.6°Cat760mmHg
  • Flash Point: 114.4°C
  • PSA: 44.02

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